Cas no 1040665-36-8 (N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide)

N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide is a synthetic hydrazide derivative with a structurally complex framework, incorporating a dihydropyridinone core and a dimethoxy-substituted benzohydrazide moiety. This compound exhibits potential as an intermediate in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators due to its rigid aromatic and heterocyclic architecture. The presence of electron-withdrawing (chlorophenyl) and electron-donating (dimethoxy) groups enhances its reactivity and binding affinity in targeted interactions. Its well-defined molecular structure allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies in drug discovery. Suitable for research applications requiring high-purity organic compounds.
N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide structure
1040665-36-8 structure
Product Name:N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide
CAS No:1040665-36-8
MF:C22H20ClN3O5
MW:441.864304542542
CID:5450804
PubChem ID:27370746
Update Time:2025-06-08

N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorobenzyl)-N'-(3,4-dimethoxybenzoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide
    • VU0506193-1
    • N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide
    • F2949-0204
    • AKOS024476704
    • 1040665-36-8
    • Inchi: 1S/C22H20ClN3O5/c1-30-18-9-5-15(11-19(18)31-2)21(28)24-25-22(29)16-6-10-20(27)26(13-16)12-14-3-7-17(23)8-4-14/h3-11,13H,12H2,1-2H3,(H,24,28)(H,25,29)
    • InChI Key: ZUQWTTAJTSADER-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C(C=CC(C(NNC(C2C=CC(=C(C=2)OC)OC)=O)=O)=C1)=O

Computed Properties

  • Exact Mass: 441.1091484g/mol
  • Monoisotopic Mass: 441.1091484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 733
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 97Ų

N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2949-0204-2μmol
N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide
1040665-36-8 90%+
2μl
$57.0 2023-04-29
Life Chemicals
F2949-0204-5μmol
N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide
1040665-36-8 90%+
5μl
$63.0 2023-04-29
Life Chemicals
F2949-0204-10μmol
N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide
1040665-36-8 90%+
10μl
$69.0 2023-04-29
Life Chemicals
F2949-0204-20μmol
N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide
1040665-36-8 90%+
20μl
$79.0 2023-04-29
Life Chemicals
F2949-0204-1mg
N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide
1040665-36-8 90%+
1mg
$54.0 2023-04-29
Life Chemicals
F2949-0204-2mg
N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide
1040665-36-8 90%+
2mg
$59.0 2023-04-29
Life Chemicals
F2949-0204-3mg
N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide
1040665-36-8 90%+
3mg
$63.0 2023-04-29
Life Chemicals
F2949-0204-4mg
N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide
1040665-36-8 90%+
4mg
$66.0 2023-04-29
Life Chemicals
F2949-0204-5mg
N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide
1040665-36-8 90%+
5mg
$69.0 2023-04-29
Life Chemicals
F2949-0204-10mg
N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide
1040665-36-8 90%+
10mg
$79.0 2023-04-29

Additional information on N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide

Recent Advances in the Study of N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide (CAS: 1040665-36-8)

In recent years, the compound N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide (CAS: 1040665-36-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique hydrazide and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anti-inflammatory agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide involves a multi-step process that includes the condensation of 1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxylic acid with 3,4-dimethoxybenzohydrazide. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further pharmacological evaluation. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product.

One of the most notable findings in recent research is the compound's potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide effectively targets cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two key enzymes implicated in the production of pro-inflammatory mediators. This dual inhibitory effect suggests that the compound could serve as a promising candidate for the development of new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways associated with inflammation and oxidative stress. Molecular docking studies have identified potential binding sites within the active pockets of COX-2 and 5-LOX, providing insights into the structural determinants of its inhibitory activity. Additionally, in vivo studies using animal models of inflammation have corroborated the compound's efficacy, showing significant reductions in edema and inflammatory cytokine levels following treatment.

Beyond its anti-inflammatory properties, recent research has explored the potential of N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide in other therapeutic areas. Preliminary studies have indicated its activity against certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its interaction with key proteins involved in cell cycle regulation. However, further studies are needed to fully elucidate its anticancer mechanisms and evaluate its safety profile.

In conclusion, the compound N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-3,4-dimethoxybenzohydrazide (CAS: 1040665-36-8) represents a promising scaffold for the development of novel therapeutic agents. Its dual inhibitory activity against COX-2 and 5-LOX, coupled with its potential anticancer effects, highlights its versatility as a lead compound. Future research should focus on optimizing its pharmacokinetic properties and conducting preclinical trials to assess its therapeutic potential in humans. The ongoing exploration of this molecule underscores the importance of interdisciplinary collaboration in advancing chemical biology and pharmaceutical research.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.